N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)cyclopentanecarboxamide
Description
“N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)cyclopentanecarboxamide” is a versatile chemical compound with exciting scientific applications. It’s an analogue of MDA where the heterocyclic 4-position oxygen from the 3,4- methylenedioxy ring has been replaced with a methylene bridge .
Molecular Structure Analysis
The molecular formula of this compound is C17H23NO2 . The InChI code is 1/C17H23NO2/c1-12(18-17(19)14-4-2-3-5-14)10-13-6-7-16-15(11-13)8-9-20-16/h6-7,11-12,14H,2-5,8-10H2,1H3, (H,18,19) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 273.376 . The solubility in DMSO is unknown . More specific physical and chemical properties are not provided in the available resources.Scientific Research Applications
Anti-Tumor Activity
Benzofuran compounds, including the one , have shown strong anti-tumor activities . For instance, some substituted benzofurans have demonstrated significant cell growth inhibitory effects on different types of cancer cells .
Antibacterial Activity
Benzofuran derivatives are also known for their antibacterial properties . They can be used in the development of new antibiotics, contributing to the fight against antibiotic-resistant bacteria.
Anti-Oxidative Activity
These compounds have exhibited potent antioxidative activity . Antioxidants are crucial in protecting the body from damage by free radicals, unstable molecules that can cause oxidative stress leading to chronic diseases.
Anti-Viral Activity
Benzofuran compounds have shown anti-viral activities . For example, a novel macrocyclic benzofuran compound has been discovered with anti-hepatitis C virus activity .
Anti-Cancer Agents
Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents . These compounds can be used in targeted cancer therapies, offering a more effective and less toxic alternative to traditional chemotherapy.
Synthesis of Complex Benzofuran Derivatives
Benzofuran derivatives are used in the synthesis of complex benzofuran compounds . These compounds have a wide range of applications in medicinal chemistry, contributing to the development of new drugs.
Antioxidant and Cytoprotective Properties
Some benzofuran derivatives show antioxidant and/or cytoprotective properties . These properties make them potential candidates for the development of drugs for neurodegenerative diseases, where oxidative stress plays a key role.
Insecticidal Activity
Benzofuran compounds also have insecticidal activity . This makes them useful in the development of environmentally friendly pesticides.
properties
IUPAC Name |
N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO2/c1-12(18-17(19)14-4-2-3-5-14)10-13-6-7-16-15(11-13)8-9-20-16/h6-7,11-12,14H,2-5,8-10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMLRHKNIVUXIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCC2)NC(=O)C3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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